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Introduction

Bromine nitrate (BrONO2) is an inorganic compound that has garnered significant interest due
to its crucial role in atmospheric chemistry, particularly in the depletion of stratospheric ozone.
[1][2] As an unstable yellow liquid, its high reactivity and challenging synthesis have made it a
subject of specialized laboratory research.[3] This guide provides a comprehensive overview of
the molecular structure, bonding characteristics, and spectroscopic properties of bromine
nitrate, supported by detailed experimental protocols and data.

Molecular Structure and Geometry

The molecular structure of bromine nitrate consists of a bromine atom covalently bonded to
an oxygen atom, which is, in turn, bonded to a central nitrogen atom. The nitrogen atom is also
bonded to two other oxygen atoms, forming a nitrate group. The connectivity is therefore
represented as Br-O-NO-2.[3]

The geometry of the molecule has been determined through gas-phase electron diffraction
studies and ab initio calculations. These investigations reveal a planar structure for the ONO:z
group, with the bromine atom also lying in or close to this plane.

Data Presentation: Molecular Geometry
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The following table summarizes the experimentally determined and theoretically calculated
geometric parameters of bromine nitrate.

Experimental Value (Gas-Phase Electron
Diffraction)[4]

Parameter

Bond Lengths (A)

r(N=0) 1.205 (+ 0.003)
r(N-O) 1.456 (+ 0.005)
r(O-Br) 1.829 (+ 0.004)

Bond Angles (°)

£(0=N=0) 133.9 (£ 0.8)
£(O-N=0)cis 119.5 (+ 0.6)
£ (0O-N=O)trans 106.6 (£ 0.5)
£ (N-O-Br) 113.9 (+ 0.8)

Bonding Characteristics

The bonding in bromine nitrate is predominantly covalent. The nitrate group features
delocalized 1t-bonding across the nitrogen and two of the oxygen atoms, which can be
represented by resonance structures. The nitrogen atom in the nitrate group is sp? hybridized,
leading to a trigonal planar arrangement of the atoms it is bonded to.

The Br-O bond is a single covalent bond. The overall molecule is polar due to the
electronegativity differences between the atoms and the asymmetrical arrangement of the
molecule.

Below is a visualization of the Lewis structure of bromine nitrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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